4-Methyl-2-[methyl(phenylmethoxycarbonyl)amino]-1,3-oxazole-5-carboxylic acid

• IUPAC Name: 4-methyl-2-[methyl(phenylmethoxycarbonyl)amino]-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C14H14N2O5/c1-9-11(12(17)18)21-13(15-9)16(2)14(19)20-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,17,18)
• InChI Key: WRHPKWFFVQFNLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)N(C)C(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C14H14N2O5
• Molecular Weight: 290.27 g/mol

Description

The compound “4-Methyl-2-[methyl(phenylmethoxycarbonyl)amino]-1,3-oxazole-5-carboxylic acid” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of the carboxylic acid group (-COOH) suggests that it may exhibit acidic properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazole ring, the methyl(phenylmethoxycarbonyl)amino group, and the carboxylic acid group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions are carried out. The oxazole ring, the methyl(phenylmethoxycarbonyl)amino group, and the carboxylic acid group could all potentially participate in reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or application. For example, if it were a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s a liquid, it could pose a fire hazard. Its toxicity would depend on factors such as its route of exposure (inhalation, ingestion, skin contact), dose, and individual susceptibility.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.